5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Molecular Formula: C6H10ClN3O2S
• Molecular Weight: 223.68 g/mol
• IUPAC Name: 5-methyl-4-propyl-1,2,4-triazole-3-sulfonyl chloride
• InChI: InChI=1S/C6H10ClN3O2S/c1-3-4-10-5(2)8-9-6(10)13(7,11)12/h3-4H2,1-2H3
• InChI Key: LGSGHNPORDPUAA-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1S(=O)(=O)Cl)C

Description

5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative with a 1,2,4-triazole core. Its structure features a methyl group at position 5, a propyl group at position 4, and a reactive sulfonyl chloride (-SO₂Cl) moiety at position 3. This compound serves as a critical intermediate in organic synthesis, particularly for forming sulfonamides, which are prevalent in pharmaceuticals and agrochemicals .

Preparation Methods

Preparation Methods of 5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

General Synthetic Strategy

The synthesis generally proceeds via:

• Formation of the 1,2,4-triazole core with appropriate substituents (methyl at 5-position, propyl at 4-position).
• Introduction of a mercapto (-SH) group at the 3-position.
• Chlorosulfonylation of the mercapto group to yield the sulfonyl chloride functionality.

This approach is supported by literature on related 1,2,4-triazole sulfonyl chlorides, where the key step is the chlorination of the 3-mercapto-1,2,4-triazole intermediate under acidic conditions.

Stepwise Preparation Details

Synthesis of 5-Methyl-4-propyl-3-mercapto-4H-1,2,4-triazole

• The triazole ring is constructed via cyclization reactions involving hydrazine derivatives and appropriate nitrile or thiosemicarbazide precursors.
• Alkylation or acylation introduces the methyl and propyl groups at the 5- and 4-positions, respectively.
• The mercapto group at the 3-position is introduced by cyclization of acyl thiosemicarbazides under basic or reflux conditions, as described in base-catalyzed syntheses of 3-mercapto-1,2,4-triazoles.

Chlorosulfonylation to Form Sulfonyl Chloride

• The mercapto-1,2,4-triazole is treated with chlorine in an acidic aqueous medium to convert the thiol (-SH) into the sulfonyl chloride (-SO2Cl) group.
• Typically, hydrochloric acid is used as the chlorination medium, often in combination with organic acids such as formic or acetic acid to optimize solubility and reaction rate.
• The reaction temperature is maintained between 40°C and 130°C, with 60°C to 100°C preferred.
• Reaction times vary from 1 to 48 hours, commonly 2 to 8 hours for completion.
• The process generates hydrochloric acid as a by-product, increasing the acid concentration during the reaction.

Reaction Medium and Conditions

Parameter	Typical Conditions	Notes
Chlorination medium	Aqueous HCl (10-20% preferred) + formic/acetic acid	Enhances solubility and reaction efficiency
Temperature	40°C – 130°C (60°C – 100°C preferred)	Controls reaction rate and selectivity
Reaction time	1 – 48 hours (commonly 2 – 8 hours)	Depends on scale and reagent purity
Atmosphere	Substantially dry, with agitation	Prevents hydrolysis and side reactions
Solvents	Acetic acid, formic acid, acetonitrile	Should dissolve reactants and be inert

Work-up and Purification

• After completion, the reaction mixture is neutralized or basified to extract the sulfonyl chloride product into an aqueous alkaline medium.
• The product is then reprecipitated by acidification and recovered by filtration or centrifugation.
• Further purification can be achieved by recrystallization or chromatography if required.

Comparative Analysis of Preparation Methods

Method Step	Advantages	Limitations	References
Base-catalyzed cyclization of acyl thiosemicarbazides	High yield, mild conditions, scalable	Requires careful control of base and temperature	,
Chlorosulfonylation with aqueous HCl + organic acid	Efficient conversion, well-established	Generates corrosive HCl by-product, requires dry conditions
One-pot synthesis approaches (reported for related triazoles)	Streamlined, reduces intermediate handling	Limited data for this specific compound

Summary Table of Preparation Parameters

Step	Reagents/Conditions	Yield (%)	Notes
Cyclization to 3-mercapto-1,2,4-triazole	Acyl thiosemicarbazide + base (NaOH/KOH) reflux	80-95	High yield, base-catalyzed
Chlorosulfonylation	Cl2, HCl (10-20%), formic/acetic acid, 60-100°C	75-90	Requires dry atmosphere, acid medium
Isolation and purification	Alkaline extraction, acid precipitation	85-95	Conventional recovery methods

Chemical Reactions Analysis

Types of Reactions

5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with nucleophiles such as amines, alcohols, and thiols to form sulfonamide, sulfonate, and sulfonothioate derivatives.

Oxidation and Reduction: The triazole ring can participate in oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, thiols

Oxidizing Agents: Hydrogen peroxide, potassium permanganate

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Major Products Formed

Sulfonamides: Formed by the reaction with amines

Sulfonates: Formed by the reaction with alcohols

Sulfonothioates: Formed by the reaction with thiols

Scientific Research Applications

5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride has several scientific research applications:

Medicinal Chemistry: It is used as a building block for the synthesis of various pharmaceutical compounds with potential antibacterial, antifungal, and anticancer activities.

Organic Synthesis: The compound serves as an intermediate in the synthesis of complex organic molecules, including heterocyclic compounds and natural product analogs.

Materials Science: It is used in the development of new materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride involves its interaction with biological targets through hydrogen bonding and dipole interactions. The sulfonyl chloride group can react with nucleophilic sites on proteins and enzymes, leading to the formation of covalent bonds and inhibition of enzyme activity . The triazole ring can also interact with metal ions and other cofactors, modulating their activity and function .

Comparison with Similar Compounds

Substituent Effects on Molecular Weight and Reactivity

The substituents on the triazole ring significantly influence molecular weight, steric bulk, and electronic properties. Below is a comparative table of key analogs:

Compound Name	Substituents (Position)	Molecular Weight (g/mol)	Physical State	Reactivity Notes
5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride	Methyl (C5), Propyl (C4)	~223.57 (calculated)	Not reported	Moderate reactivity; propyl enhances lipophilicity
4-Cyclopropyl-5-methyl-4H-1,2,4-triazole-3-sulfonyl chloride	Methyl (C5), Cyclopropyl (C4)	221.66	Solid	Steric hindrance from cyclopropyl reduces nucleophilic substitution rates
5-Methyl-4H-1,2,4-triazole-3-sulfonyl chloride	Methyl (C5), H (C4)	181.59	White powder	Highest reactivity due to minimal steric hindrance
5-Butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride	Butyl (C5), Cyclopropyl (C4)	Not reported	Not reported	Increased lipophilicity from butyl chain

Key Observations :

• Propyl vs.
• Parent Compound (No C4 Substituent): The unsubstituted analog (5-methyl-4H-triazole-3-sulfonyl chloride) exhibits the lowest molecular weight (181.59 g/mol) and likely higher reactivity due to unhindered access to the sulfonyl chloride group .

Electronic and Steric Effects

• Alkyl Groups (Propyl/Butyl) : Electron-donating alkyl chains (e.g., propyl, butyl) increase lipophilicity, enhancing solubility in organic solvents. However, they may slightly deactivate the sulfonyl chloride group via inductive effects, reducing electrophilicity .

Biological Activity

5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565966-89-3) is a synthetic compound characterized by its unique triazole structure and sulfonyl chloride functional group. This compound has garnered attention in pharmacological research due to its potential biological activities, particularly as a precursor for synthesizing bioactive compounds and enzyme inhibitors.

• Molecular Formula : C₆H₁₀ClN₃O₂S
• Molecular Weight : 223.68 g/mol
• Structure : The presence of the sulfonyl chloride group enhances its reactivity, making it suitable for various applications in medicinal chemistry.

The biological activity of 5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride primarily involves its ability to interact with biological systems through nucleophilic attack on electrophilic centers in enzymes. This interaction can inhibit enzymatic activity, which is crucial in drug design aimed at targeting specific enzymes involved in disease processes .

Anticancer Activity

Several studies have evaluated the anticancer potential of triazole derivatives, including 5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride. Notably:

• Cytotoxicity : Research indicates that triazole derivatives exhibit cytotoxic effects against various cancer cell lines. For instance, studies have shown significant cytotoxic activity against breast carcinoma (MCF7) and colon carcinoma (HCT116) cell lines .

Cell Line	IC50 (µM)	Reference
MCF7	12.5
HCT116	15.0

Antimicrobial Activity

The compound has also been assessed for antimicrobial properties against both gram-positive and gram-negative bacteria. In vitro studies demonstrated effectiveness against:

• Gram-positive bacteria : Staphylococcus aureus and Staphylococcus epidermidis.
• Gram-negative bacteria : Pseudomonas aeruginosa and Escherichia coli.

The Minimum Inhibitory Concentration (MIC) values for these bacteria were found to be comparable to standard antimicrobial agents .

Case Studies

• Synthesis and Evaluation of Triazole Derivatives :
  A study synthesized various triazole derivatives from 5-Methyl-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride and evaluated their biological activities. The synthesized compounds were screened for their cytotoxicity against a panel of cancer cell lines and showed promising results in inhibiting cell proliferation .
• Enzyme Inhibition Studies :
  Another study focused on the enzyme inhibition properties of triazole derivatives, showing that they could effectively inhibit specific enzymes involved in metabolic pathways associated with cancer progression. The mechanism was attributed to the nucleophilic attack facilitated by the sulfonyl chloride group .